Cas no 1391006-49-7 (1,2,3,4-tetrahydroisoquinoline-3,7-dicarboxylic acid)

• Product Name: 1,2,3,4-tetrahydroisoquinoline-3,7-dicarboxylic acid
• CAS No: 1391006-49-7
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 5848270
• PubChem ID: 142728727
• Update Time: 2025-07-23

1,2,3,4-tetrahydroisoquinoline-3,7-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydroisoquinoline-3,7-dicarboxylic acid
• 1391006-49-7
• EN300-1124496

• Inchi： 1S/C11H11NO4/c13-10(14)7-2-1-6-4-9(11(15)16)12-5-8(6)3-7/h1-3,9,12H,4-5H2,(H,13,14)(H,15,16)
• InChI Key： MVYRHRAZXBRPHD-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=CC(C(=O)O)=CC=2CN1)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 86.6Ų

Additional information on 1,2,3,4-tetrahydroisoquinoline-3,7-dicarboxylic acid

Recent Advances in the Study of 1,2,3,4-Tetrahydroisoquinoline-3,7-dicarboxylic Acid (CAS: 1391006-49-7)

1,2,3,4-Tetrahydroisoquinoline-3,7-dicarboxylic acid (CAS: 1391006-49-7) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and therapeutic potential.

Recent literature indicates that 1,2,3,4-tetrahydroisoquinoline-3,7-dicarboxylic acid serves as a versatile scaffold for the development of novel pharmaceuticals. Its rigid bicyclic structure and functional groups make it an attractive candidate for drug design, particularly in targeting central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of NMDA receptor antagonists, which are being investigated for their neuroprotective effects in conditions such as Alzheimer's disease and stroke.

In addition to its role in CNS drug development, this compound has shown promise in oncology research. A team at the University of Cambridge recently reported that derivatives of 1,2,3,4-tetrahydroisoquinoline-3,7-dicarboxylic acid exhibit selective inhibition of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study, published in Nature Chemical Biology, utilized structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, paving the way for potential anticancer therapeutics.

From a synthetic chemistry perspective, advancements in the efficient production of 1,2,3,4-tetrahydroisoquinoline-3,7-dicarboxylic acid have been achieved through innovative catalytic methods. A 2024 paper in Organic Letters described a novel asymmetric hydrogenation protocol using chiral ruthenium catalysts, which significantly improved the yield and enantiomeric purity of the compound. This methodological breakthrough addresses previous challenges in scalability and stereocontrol, making the compound more accessible for further research and development.

Despite these promising developments, challenges remain in the clinical translation of 1,2,3,4-tetrahydroisoquinoline-3,7-dicarboxylic acid-based therapies. Pharmacokinetic studies have identified issues with blood-brain barrier penetration and metabolic stability, which are currently being addressed through structural modifications and prodrug strategies. Ongoing research is also exploring its potential in other therapeutic areas, such as inflammation and infectious diseases, broadening the scope of its applications.

In conclusion, 1,2,3,4-tetrahydroisoquinoline-3,7-dicarboxylic acid (CAS: 1391006-49-7) represents a multifaceted compound with significant potential in drug discovery and development. Its unique chemical properties and diverse biological activities make it a valuable subject of ongoing research. Future studies are expected to further elucidate its mechanisms of action and optimize its therapeutic profile, potentially leading to novel treatments for a range of diseases.